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Dichloronitromethane solubility in organic
solvents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dichloronitromethane

CAS No.: 7119-89-3

Cat. No.: S596882

Chemical Data of Dichloronitromethane

The table below summarizes the key identified properties of Dichloronitromethane (CAS 7119-89-3) [1]
[2].

Property Value |/ Description

Chemical Formula CHCI2NO2 [1]

Molecular Mass 129.93 g/mol [1] [2]

IUPAC Name dichloronitromethane [1]

Solubility in Water 17150 mg/L @ 20°C, pH 7 (High) [1]

Solubility in Organic Solvents Chloroform (mentioned, no quantitative data) [2]
Vapour Pressure 467000 mPa @ 20°C (Highly volatile) [1]

Soil Degradation DTso 0.71 days (Non-persistent) [1]
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Experimental Workflow for Solubility Studies

While specific protocols for Dichloronitromethane were not found, the following diagram and description
outline a general, rigorous methodology for determining drug solubility in organic solvents, based on a study

of the drug Telmisartan [3]. You can adapt this workflow for investigating Dichloronitromethane.
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General workflow for experimental solubility studies in organic solvents, adapted from pharmaceutical

research methods [3].
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Detailed Methodological Steps [3]:

e Material Preparation: Use high-purity reagents. Dichloromethane and a series of primary alcohols
(e.g., methanol, ethanol, n-propanol, n-butanol) are commonly used as binary solvent systems in
pharmaceutical research.

¢ Solid-Liquid Equilibrium: The saturation method is employed. An excess of the solid compound is
added to the solvent in sealed vials. The mixtures are equilibrated in a thermostatic water shaker bath
at specified temperatures (e.g., 283.15 K to 303.15 K) for a sufficient time to reach equilibrium, with
continuous agitation.

¢ Sampling and Filtration: After equilibrium is reached, the mixtures are allowed to settle. The
supernatant liquid is carefully withdrawn using a syringe and passed through a membrane filter (e.g.,
0.45 pm) to ensure no solid particles remain. This step should be performed at the same temperature
as the equilibrium study to prevent precipitation.

e Concentration Analysis: The concentration of the solute in the saturated solution is determined
analytically. Common methods include High-Performance Liquid Chromatography (HPLC) or UV-Vis
spectrophotometry.

¢ Solid Form Validation: The solid phase, both before and after the equilibrium experiments, is
characterized using techniques like Powder X-ray Diffraction (PXRD) and Differential Scanning
Calorimetry (DSC). This is critical to confirm that the crystal form of the solute did not change during
the process (e.g., no solvate formation or polymorphic transition).

e Data Correlation: The experimental solubility data (typically expressed as mole fraction) is correlated
with various thermodynamic models, such as the modified Apelblat equation, van't Hoff equation,
and CNIBS/R-K model, to predict solubility under other conditions and understand the dissolution
thermodynamics.

Suggestions for Further Research

The available data is limited. To acquire a comprehensive solubility profile for Dichloronitromethane,

consider the following:

e Consult Specialized Databases: Search commercial chemical databases like PubChem [4],
SciFinder, or Reaxys, which may contain more detailed physicochemical properties in their full
records.

¢ Review Environmental Studies: Broen your search to include environmental science literature. As a
transformation product of chloropicrin [1] and a nitrogenous disinfection by-product [5], studies on its
environmental fate may contain relevant solubility and stability data.

o Experimental Determination: Given the lack of comprehensive published data, designing and
conducting your own experimental study, following the adapted protocol above, may be the most
reliable path forward.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0167732219339984
https://www.smolecule.com/products/s596882?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dichloronitromethane
https://sitem.herts.ac.uk/aeru/iupac/Reports/3155.htm
https://pubmed.ncbi.nlm.nih.gov/36584856/
https://www.smolecule.com/products/s596882?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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